Cas no 1256463-17-8 (6-Chloromethyl-2-pyridylacetonitrile)

• Product Name: 6-Chloromethyl-2-pyridylacetonitrile
• CAS No: 1256463-17-8
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 5896070
• PubChem ID: 55298443
• Update Time: 2025-10-28

6-Chloromethyl-2-pyridylacetonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS006374927
• EN300-6736673
• 2-[6-(chloromethyl)pyridin-2-yl]acetonitrile
• SCHEMBL2940122
• 1256463-17-8
• MVWNYXXABOWKKK-UHFFFAOYSA-N
• 6-chloromethyl-2-pyridylacetonitrile
• 6-Chloromethyl-2-pyridylacetonitrile

• Inchi： 1S/C8H7ClN2/c9-6-8-3-1-2-7(11-8)4-5-10/h1-3H,4,6H2
• InChI Key： MVWNYXXABOWKKK-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(CC#N)=N1

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-Chloromethyl-2-pyridylacetonitrile

Introduction to 6-Chloromethyl-2-pyridylacetonitrile (CAS No. 1256463-17-8)

6-Chloromethyl-2-pyridylacetonitrile, with the CAS number 1256463-17-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloromethyl group and a nitrile functionality attached to a pyridine ring. These features contribute to its potential applications in the development of novel drugs and chemical probes.

The molecular formula of 6-Chloromethyl-2-pyridylacetonitrile is C₉H₈ClN₂, and its molecular weight is approximately 185.62 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of 2-cyanoacetamide with 6-chloromethylpyridine. This synthetic route has been extensively studied and optimized to ensure high yields and purity, making it suitable for large-scale production.

In recent years, 6-Chloromethyl-2-pyridylacetonitrile has been explored for its potential as a building block in the synthesis of various bioactive molecules. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have utilized this compound as a starting material to synthesize potent inhibitors of protein kinases, which are key targets in cancer therapy. The chloromethyl group provides a reactive site for further functionalization, allowing for the introduction of additional pharmacophores that can enhance the potency and selectivity of the final drug candidates.

Beyond its use in drug discovery, 6-Chloromethyl-2-pyridylacetonitrile has also shown promise as a chemical probe for studying biological processes. Chemical probes are small molecules that can selectively modulate the activity of specific proteins or pathways, providing valuable insights into their function and potential therapeutic targets. The unique structural properties of 6-Chloromethyl-2-pyridylacetonitrile make it an attractive candidate for developing such probes, particularly for investigating signaling pathways involved in cell proliferation and apoptosis.

The physicochemical properties of 6-Chloromethyl-2-pyridylacetonitrile have been extensively characterized to understand its behavior in different environments. It is generally stable under standard laboratory conditions but can undergo various chemical transformations when exposed to specific reagents or conditions. For example, the nitrile group can be hydrolyzed to form an amide or carboxylic acid, while the chloromethyl group can be displaced by nucleophiles to introduce new functional groups. These transformations provide a wide range of possibilities for tailoring the properties of the compound to meet specific research or application needs.

In terms of safety and handling, it is important to note that while 6-Chloromethyl-2-pyridylacetonitrile is not classified as a hazardous material, it should still be handled with care in a well-ventilated area and using appropriate personal protective equipment (PPE). This includes gloves, goggles, and lab coats to prevent skin contact and inhalation. Proper storage conditions, such as keeping the compound away from heat sources and incompatible materials, are also crucial to ensure its stability and safety.

The current landscape of research involving 6-Chloromethyl-2-pyridylacetonitrile is highly dynamic, with ongoing studies exploring its potential applications in various fields. For example, recent publications have highlighted its use in the development of novel antibiotics targeting multidrug-resistant bacteria. The ability to modify the structure of this compound through targeted synthetic strategies has opened up new avenues for addressing pressing healthcare challenges.

In conclusion, 6-Chloromethyl-2-pyridylacetonitrile (CAS No. 1256463-17-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for synthesizing bioactive molecules and chemical probes. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on scientific and medical advancements.